1-(2,4-dichlorobenzyl)-8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-8-(3,5-dimethylpyrazol-1-yl)-7-ethyl-3-methylpurine-2,6-dione
• InChI: InChI=1S/C20H20Cl2N6O2/c1-5-26-16-17(23-19(26)28-12(3)8-11(2)24-28)25(4)20(30)27(18(16)29)10-13-6-7-14(21)9-15(13)22/h6-9H,5,10H2,1-4H3
• InChI Key: KTEDLYCUNNLIAL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(N=C1N3C(=CC(=N3)C)C)N(C(=O)N(C2=O)CC4=C(C=C(C=C4)Cl)Cl)C
• Molecular Formula: C20H20Cl2N6O2
• Molecular Weight: 447.3 g/mol

Description

1-(2,4-dichlorobenzyl)-8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H20Cl2N6O2 and its molecular weight is 447.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalytic Applications and Green Chemistry

• A study highlighted the use of theophylline, a purine derivative, as a green catalyst for synthesizing spiro[benzo[a]pyrano[2,3-c]phenazine] derivatives. This research emphasizes the significance of purine derivatives in facilitating eco-friendly chemical reactions, suggesting potential catalytic roles for related compounds (Yazdani-Elah-Abadi et al., 2017).

Molecular Interactions and Coordination Chemistry

• Another study investigated metal complexes of 6-pyrazolylpurine derivatives as models for metal-mediated base pairs, highlighting their utility in understanding molecular interactions and coordination chemistry. Such research underscores the versatility of purine derivatives in modeling and potentially influencing biological and chemical processes (Sinha et al., 2015).

Multicomponent Synthesis Techniques

• Research on the synthesis of pyridine-pyrimidines and their bis-derivatives catalyzed by triazine diphosphonium hydrogen sulfate ionic liquid supported on functionalized nanosilica demonstrates the compound's role in facilitating multicomponent reactions. This implies the potential for similar purine derivatives to be used in complex chemical syntheses (Rahmani et al., 2018).

Antimicrobial and Anti-inflammatory Activities

• A study on Schiff bases derived from aminophenazone, which includes pyrazolone derivatives, explored their antimicrobial and anti-inflammatory activities. This indicates the potential biomedical applications of related purine and pyrazole compounds in developing new therapeutic agents (Asiri & Khan, 2010).